Cas no 171489-03-5 (Desmethylene Tadalafil)

Desmethylene Tadalafil structure
Desmethylene Tadalafil structure
Product Name:Desmethylene Tadalafil
CAS No:171489-03-5
MF:C21H19N3O4
MW:377.393265008926
CID:1065217
PubChem ID:9864503
Update Time:2025-07-30

Desmethylene Tadalafil Chemical and Physical Properties

Names and Identifiers

    • Desmethylene Tadalafil
    • Tadalafil Catechol
    • Tadalafil IMpurity K
    • Tadalafil IMpurity: IMpurity I
    • Tadalafil Desmethylene Impurity
    • (6R,12aR)-6-(3,4-dihydroxyphenyl)-2,3,6,7,12,12a-hexahydro-2-Methyl-pyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione
    • (6R,trans)-6-(3,4-dihydroxyphenyl)-2,3,6,7,12,12a-hexahydro-2-Methyl-pyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione
    • (6R,12aR)-6-(3,4-Dihydroxyphenyl)-2-methyl-2,3,6,7,12,12a-hexahydro pyrazino [1′,2′:1,6]-pyrido[3,4-b]indole-1,4-dione
    • Pyrazino(1',2':1,6)pyrido(3,4-b)indole-1,4-dione, 6-(3,4-dihydroxyphenyl)-2,3,6,7,12,12a-hexahydro-2-methyl-, (6R,12aR)-
    • UNII-15IBL77N0L
    • TADALAFIL METABOLITE IC711
    • (2R,8R)-2-(3,4-dihydroxyphenyl)-6-methyl-3,6,17-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),11,13,15-tetraene-4,7-dione
    • SCHEMBL7250404
    • Q27251726
    • DTXSID00432069
    • 171489-03-5
    • (6R,trans)-6-(3,4-dihydroxyphenyl)-2,3,6,7,12,12a-hexahydro-2-Methyl-pyrazino[1',2'
    • IC711
    • TADALAFIL_met024
    • 15IBL77N0L
    • Inchi: 1S/C21H19N3O4/c1-23-10-18(27)24-15(21(23)28)9-13-12-4-2-3-5-14(12)22-19(13)20(24)11-6-7-16(25)17(26)8-11/h2-8,15,20,22,25-26H,9-10H2,1H3/t15-,20-/m1/s1
    • InChI Key: HZSPPSAESSMSNY-FOIQADDNSA-N
    • SMILES: O=C1[C@H]2CC3C4C=CC=CC=4NC=3[C@@H](C3C=CC(=C(C=3)O)O)N2C(CN1C)=O

Computed Properties

  • Exact Mass: 377.13800
  • Monoisotopic Mass: 377.13755610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 1
  • Complexity: 658
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 96.9Ų

Experimental Properties

  • PSA: 96.87000
  • LogP: 1.76960

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